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Compound of Interest |

Compound Name: Praseodymium trifluoride
CAS No.: 13709-46-1
Cat. No.: B084635
Get Quote
. J

Praseodymium (ll1) trifluoride is a rare earth compound that appears as a greenish-white or
blue-green crystalline powder.[1][2] Its robust physical properties, such as a high melting point,
make it suitable for various demanding applications, including fiber optics, metallurgy, and as a
catalyst.[1] However, its powdered form presents specific handling challenges due to the risk of
aerosolization and subsequent inhalation or contact.

While lanthanides as a group are generally considered to have low toxicity, their compounds
can pose health risks.[3] The primary hazards associated with PrFs stem from its potential to
cause skin, eye, and respiratory irritation.[2][4][5][6] Some sources also classify it as toxic if
swallowed, inhaled, or in contact with skin.[4][7] The cytophysiological effects of lanthanides
are often linked to their ability to interfere with calcium-mediated biological pathways due to the
similarity in ionic radii between trivalent lanthanide ions and Ca?*.[8][9][10] This can lead to the
blockage of calcium channels and interference with enzymatic activity.[8][9]

Core Physicochemical Properties

A clear understanding of PrFs's physical and chemical properties is fundamental to its safe
handling. These characteristics dictate storage requirements, appropriate fire-fighting media,

© 2026 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b084635#bc-rfq
https://www.nbinno.com/article/other-inorganic-chemicals/understanding-praseodymium-trifluoride-properties-applications-and-suppliers-zk
https://m.chemicalbook.com/ProductMSDSDetailCB2372147_EN.htm
https://www.nbinno.com/article/other-inorganic-chemicals/understanding-praseodymium-trifluoride-properties-applications-and-suppliers-zk
https://www.netsolwater.com/wastewater-toxicity-with-lanthanides.php?blog=1858
https://m.chemicalbook.com/ProductMSDSDetailCB2372147_EN.htm
https://loradchemical.com/data/sds/SDS-Praseodymium-Fluoride.pdf
https://www.americanelements.com/print/view/pdf/products_sds/block_1?view_args[]=11463
https://www.fishersci.com/store/msds?partNumber=AA1124104&productDescription=PRASDYM+III+FLRIDE+99.9895+2G&vendorId=VN00024248&countryCode=US&language=en
https://loradchemical.com/data/sds/SDS-Praseodymium-Fluoride.pdf
https://static.cymitquimica.com/products/54/pdf/sds-IN2971.pdf
https://pubmed.ncbi.nlm.nih.gov/11996100/
https://www.researchgate.net/publication/11374748_Toxicological_and_cytophysiological_aspects_of_lanthanides_action
https://bibliotekanauki.pl/articles/1044234.pdf
https://pubmed.ncbi.nlm.nih.gov/11996100/
https://www.researchgate.net/publication/11374748_Toxicological_and_cytophysiological_aspects_of_lanthanides_action
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084635?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

and potential reactions with other substances.

Property Value Source
Chemical Formula Pris [1][11]
CAS Number 13709-46-1 [1]14]
Molecular Weight ~197.90 g/mol [1][11][12]

Greenish-white or blue-green
Appearance _ _ [1][2][11]
crystalline solid/powder

Melting Point 1395°C [1112][11]
Density ~6.3 g/cm?3 [1][2][11]
- Insoluble in water; soluble in
Solubility ) [1]
hot acids

Stable under recommended
Stability storage conditions. Sensitive [1112]

to moisture.

Hazard Identification & GHS Classification

Praseodymium trifluoride is classified with several hazards under the Globally Harmonized
System (GHS). It is crucial that all personnel are aware of these classifications before handling
the material.
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GHS Hazard .
Code Description Source
Statement
o Toxic or Harmful if
Acute Toxicity, Oral H301 / H302 [41171112]

swallowed

. Toxic or Harmful in
Acute Toxicity, Dermal ~ H311/H312 _ _ [41[7][12]
contact with skin

Acute Toxicity,

) H331 Toxic if inhaled 41071
Inhalation
Skin o
) o H315 Causes skin irritation [4151161[7]
Corrosion/Irritation
Serious Eye Causes serious eye
- H319 N [41[5][6]1[7]
Damage/Irritation irritation
Specific Target Organ )
o ) May cause respiratory
Toxicity (Single H335 T [4151617]
irritation
Exposure)

The Hierarchy of Controls: A Framework for Safety

The most effective approach to managing the risks associated with PrFs powder is to follow the
hierarchy of controls. This framework prioritizes control measures from most to least effective,
providing a systematic and self-validating system for ensuring laboratory safety.
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Caption: The Hierarchy of Controls prioritizes safety measures for handling PrFs.

Engineering Controls & Personal Protective

Hierarchy of Controls for PrF3z Powder

Elimination

(Most Effective)

s it possible to use a safer alternative?

Substitution

f not, how can the hazard be isolated?

Engineering Controls

How can work practices reduce exposure?

Administrative Controls

hat is the last line of defense?

Personal Protective Equipment
(Least Effective)

Click to download full resolution via product page

Equipment (PPE)

Given that elimination or substitution of PrFs is often not feasible in research, engineering

controls are the primary means of protection.
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Engineering Controls:

e Chemical Fume Hood: All handling of PrFs powder that could generate dust must be
performed inside a certified chemical fume hood.[2] This is the most critical engineering
control to prevent inhalation.

» Ventilation: The laboratory should have sufficient general ventilation to maintain
concentrations at or below any established threshold limits.[4]

e Humidity Control: As the material is moisture-sensitive, handling in a humidity-controlled
atmosphere, such as a glovebox with an inert atmosphere (e.g., argon), is recommended for
sensitive applications and to maintain material integrity.[13]

Personal Protective Equipment (PPE): PPE is the last line of defense and must be worn
correctly during all handling procedures.[4][7]

o Eye Protection: Chemical safety goggles or glasses approved under standards such as
NIOSH (US) or EN 166 (EU) are mandatory.[2][4]

o Hand Protection: Wear appropriate protective gloves (e.g., nitrile) to prevent skin exposure.
[2] Gloves should be inspected before use and disposed of properly after handling the
material.[4]

o Body Protection: A lab coat or appropriate protective clothing is required to prevent skin
contact.[2][4]

o Respiratory Protection: If there is a risk of dust formation or if handling outside of a fume
hood (not recommended), a NIOSH-approved respirator for particulates must be used.[2][4]

Standard Operating Procedures: Handling &
Storage

Adherence to strict protocols is essential for minimizing exposure and ensuring experimental
integrity.

Protocol for Handling Praseodymium Trifluoride Powder
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e Preparation: Before handling, ensure the chemical fume hood is operational and the work
area is clean and uncluttered. Assemble all necessary equipment.

e PPE: Don all required PPE as described in Section 3.

» Weighing & Transfer: Conduct all weighing and transferring of the powder within the fume
hood. Use a spatula to gently transfer the material to avoid creating airborne dust. Do not
blow dust off clothing or surfaces with compressed air.[4]

» Container Management: Keep the PrFs container tightly sealed when not in use.[2][5] If the
material is particularly sensitive, consider handling it under an inert gas like argon.[2][6]

e Post-Handling: After handling, decontaminate the work surface. Carefully remove and
dispose of gloves.

e Hygiene: Wash hands and any exposed skin thoroughly with soap and water after
completing the work and before eating, drinking, or smoking.[4][6][7]

Storage Requirements

Proper storage is critical to maintain the stability of PrFs and prevent accidental release.

Store in a cool, dry, and well-ventilated area.[2][4][7]

Keep containers tightly sealed to protect from moisture.[1][4][13] Storing under an inert gas
is recommended.[5]

Store away from incompatible materials such as strong acids and strong reducing agents.[2]

[6]

The storage area should be locked or otherwise secured to restrict access.[4][7]

Emergency Procedures

Preparedness is key to managing incidents effectively. All personnel must be familiar with these
procedures.

First Aid Measures
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 Inhalation: If inhaled, immediately remove the person to fresh air and keep them at rest in a
position comfortable for breathing.[4][6][7] If breathing is difficult or stops, provide artificial
respiration and seek immediate medical attention.[2][4]

o Skin Contact: If skin contact occurs, immediately wash the affected area with plenty of soap
and water while removing contaminated clothing.[2][4][6] Seek medical advice if irritation
persists.[4][7]

o Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,
holding the eyelids open.[2][4] Remove contact lenses if present and easy to do.[4] Continue
rinsing and consult a physician.[4]

 Ingestion: If swallowed, give one or two glasses of water. Do not induce vomiting.[4][13]
Never give anything by mouth to an unconscious person and seek immediate medical
attention.[2][4]

Spill & Fire Response

The following workflow provides a logical sequence for responding to a spill of PrFs powder.
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Emergency Spill Response Workflow for PrF3z Powder
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Caption: A decision workflow for responding to a Praseodymium trifluoride spill.
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Spill Cleanup Protocol (Minor Spill):

Isolate the spill area and ensure adequate ventilation.[4]
e Avoid generating dust.[2][7] Do not dry sweep.

» Use a vacuum cleaner equipped with a high-efficiency particulate air (HEPA) filter to clean up
the spilled material.[4]

e Place the collected material and any contaminated cleaning supplies into a suitable, sealed
container for disposal.[2][7]

e Prevent the spill from entering drains or watercourses.[4][7]
Firefighting Measures:
e Praseodymium trifluoride is non-flammable.[2][4]

 In case of a fire in the surrounding area, use extinguishing media appropriate for the fire's
source, such as carbon dioxide, extinguishing powder, or water spray.[2][4]

» Firefighters should wear full protective clothing and a self-contained breathing apparatus
(SCBA) to prevent contact with potentially hazardous decomposition products like hydrogen
fluoride gas.[2][4]

Waste Disposal
All waste containing Praseodymium trifluoride must be treated as hazardous waste.

» Dispose of contents and containers in accordance with all local, regional, national, and
international regulations.[4][7]

» Material should be disposed of via a licensed professional waste disposal service.[4]

o Empty containers should be taken to an appropriate waste handling site for recycling or
disposal.[4]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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